N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-methylisoxazole-4-carboxamide
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Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H19N3O3 and its molecular weight is 361.401. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modification Techniques Research into chemical synthesis techniques has demonstrated the versatility of tetrahydroquinoline derivatives. Ngouansavanh and Zhu (2007) detailed an Ugi-type reaction involving tetrahydroisoquinoline, showcasing a method for N and C1 functionalization to produce 1,2-diacylated adducts, highlighting the potential for creating diverse chemical structures from tetrahydroquinoline derivatives (Ngouansavanh & Zhu, 2007).
Anticancer Research The exploration of tetrahydroisoquinoline derivatives for anticancer applications is notable. Deady et al. (2000) synthesized and evaluated the cytotoxic activity of carboxamide derivatives of benzimidazo[2,1-a]isoquinoline and related structures, finding some derivatives displayed significant cytotoxicity against cancer cell lines (Deady et al., 2000). Redda, Gangapuram, and Ardley (2010) synthesized substituted tetrahydroisoquinolines as anticancer agents, indicating the potential of these compounds in developing novel and safer anticancer drugs (Redda, Gangapuram, & Ardley, 2010).
Pharmacological Applications Investigations into the pharmacological potential of tetrahydroisoquinoline derivatives have led to the discovery of compounds with diverse biological activities. Norman et al. (1996) explored heterocyclic carboxamides as potential antipsychotic agents, demonstrating the importance of the tetrahydroisoquinoline structure in binding to dopamine and serotonin receptors (Norman et al., 1996).
Heterocyclic Chemistry Research in heterocyclic chemistry has focused on the synthesis and properties of tetrahydroquinoline derivatives. Mikhailovskii, Yusov, and Gashkova (2016) studied the synthesis of 1-aroyl-5,5-dialkyl-2,3,5,6-tetrahydropyrrolo[2,1-a]isoquinoline-2,3-diones, showing the versatility of tetrahydroquinoline derivatives in forming new heterocyclic compounds (Mikhailovskii, Yusov, & Gashkova, 2016).
Properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3/c1-14-18(13-22-27-14)20(25)23-17-10-9-15-8-5-11-24(19(15)12-17)21(26)16-6-3-2-4-7-16/h2-4,6-7,9-10,12-13H,5,8,11H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPEWNTFTPRXNPV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CC=C4)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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